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Compound of Interest

Compound Name: Anilix

CAS No.: 8072-20-6

Cat. No.: B1216903

Get Quote

In the landscape of organic and medicinal chemistry, both anilides and amides are fundamental

functional groups. While structurally related, the distinction between an anilide as an N-phenyl

amide and a general amide (often N-alkyl or unsubstituted) leads to significant differences in

their physicochemical properties, reactivity, and roles in drug design.[1][2] This guide provides

a comparative analysis of these two moieties, supported by experimental data and protocols to

inform researchers and drug development professionals.

Structural and Electronic Differences
An amide is characterized by a nitrogen atom bonded to a carbonyl group (C=O).[3] An anilide

is a specific subset of amides where the nitrogen atom is directly attached to a phenyl ring.[1]

This structural variance is the primary driver of their differing properties.

The lone pair of electrons on the nitrogen atom in a simple amide delocalizes into the adjacent

carbonyl group through resonance, making the nitrogen less basic than a corresponding

amine.[4][5] In anilides, this lone pair is also delocalized into the aromatic pi-system of the

benzene ring. This extended conjugation further reduces the electron density on the nitrogen

atom, rendering anilides even weaker bases than most aliphatic amides.[5][6]
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Starting Materials

Acylation Methods

Carboxylic Acid
(R-COOH)

1. Convert to Acyl Chloride (e.g., SOCl2)
2. React with Amine/Aniline

React with Acid Anhydride
((RCO)2O)

Direct Coupling
(e.g., DCC, HATU)

Amine (R'-NH2)
or

Aniline (Ph-NH2) Amide (R-CONHR')
or

Anilide (R-CONHPh)
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1. Prepare Equimolar Solutions
(Amide & Anilide in Ethanol)

2. Equilibrate Temperature
(e.g., 70°C)

3. Initiate Hydrolysis
(Add NaOH, Start Timer)

4. Withdraw Aliquots
at Timed Intervals

5. Quench Reaction
(Add to excess HCl)

6. Analyze Samples
(e.g., HPLC for reactant concentration)

7. Plot Data & Compare Rates
([Reactant] vs. Time)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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